(4-((4-Methylpyrimidin-2-yl)oxy)phenyl)(piperidin-1-yl)methanone

• IUPAC Name: [4-(4-methylpyrimidin-2-yl)oxyphenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H19N3O2/c1-13-9-10-18-17(19-13)22-15-7-5-14(6-8-15)16(21)20-11-3-2-4-12-20/h5-10H,2-4,11-12H2,1H3
• InChI Key: ZUIZJTIKEICCTL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OC2=CC=C(C=C2)C(=O)N3CCCCC3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

This compound belongs to the class of organic compounds known as 1-benzoylpiperidines. These are compounds containing a piperidine ring substituted at the 1-position with a benzoyl group.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed in various studies. The crystal structure refinement with SHELXL has been used for the analysis.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and characterization of related compounds, such as piperidine derivatives and their oxime forms, have been extensively studied. For example, Karthik et al. (2021) synthesized a compound through a substitution reaction and characterized it using various spectroscopic techniques, revealing interactions and stability in the crystal structure through Hirshfeld surface analysis and DFT calculations (Karthik et al., 2021). Additionally, Mallesha and Mohana (2014) synthesized a series of 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives, evaluated for antimicrobial activities, highlighting the versatility of these compounds in generating new chemical entities (Mallesha & Mohana, 2014).

Antimicrobial and Anticancer Applications

Several studies have focused on the antimicrobial and anticancer properties of piperidine derivatives. Ramudu et al. (2017) synthesized antimicrobial piperidin-1-yl methanone derivatives, indicating their potential in developing new microbial activity agents (Ramudu et al., 2017). Furthermore, Vinaya et al. (2011) explored the anticancer effect of piperidine framework derivatives, showing significant antiproliferative activity against leukemia cells, suggesting their utility in cancer treatment (Vinaya et al., 2011).

Molecular Docking and SAR Studies

Molecular docking and structure-activity relationship (SAR) studies provide insights into the binding affinities and mechanisms of action of these compounds. Parveen et al. (2017) synthesized pyrimidine-piperazine conjugates with significant anti-proliferative activities and performed molecular docking to understand their interactions with biological targets (Parveen et al., 2017).

Safety And Hazards

The safety and hazards associated with this compound are not specified in the available resources.

Future Directions

The future directions for this compound could involve further analysis of its molecular structure and potential applications in various fields due to its unique properties.